Cas no 57479-73-9 (4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid)

4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid is a versatile intermediate in organic synthesis, particularly valued for its reactive chlorosulfonyl and carboxylic acid functional groups. These moieties enable selective derivatization, making it useful in the preparation of sulfonamides, esters, and other specialized compounds. The chloro and methoxy substituents further enhance its utility in fine chemical and pharmaceutical applications by facilitating regioselective modifications. Its stability under controlled conditions ensures reliable handling in synthetic workflows. This compound is commonly employed in the development of active pharmaceutical ingredients (APIs) and agrochemicals, where precise functionalization is critical. Proper storage in a cool, dry environment is recommended to maintain its reactivity and shelf life.
4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid structure
57479-73-9 structure
Product Name:4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid
CAS No:57479-73-9
MF:C8H6Cl2O5S
MW:285.101239681244
MDL:MFCD22565622
CID:1028402
PubChem ID:10517227
Update Time:2025-05-22

4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid
    • 4-chloro-5-chlorosulfonyl-2-methoxybenzoic acid
    • 4-Chlor-5-chlorsulfonyl-2-methoxybenzoesaeure
    • QC-8558
    • MDL: MFCD22565622
    • Inchi: 1S/C8H6Cl2O5S/c1-15-6-3-5(9)7(16(10,13)14)2-4(6)8(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key: KGGQSUTYQMJRNQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C(=O)O)C=C1S(=O)(=O)Cl)OC

Computed Properties

  • Exact Mass: 283.93100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 89.05000
  • LogP: 3.05510

4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid Pricemore >>

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4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid Production Method

Additional information on 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid

Comprehensive Overview of 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid (CAS No. 57479-73-9)

4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid (CAS No. 57479-73-9) is a specialized organic compound widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This compound, characterized by its chlorosulfonyl and methoxy functional groups, serves as a critical intermediate in the synthesis of more complex molecules. Its molecular structure, C8H6Cl2O5S, highlights its potential for diverse chemical transformations, making it a subject of interest for researchers exploring sulfonation reactions and carboxylic acid derivatives.

In recent years, the demand for high-purity intermediates like 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid has surged, driven by advancements in drug discovery and crop protection technologies. Researchers frequently search for "CAS 57479-73-9 suppliers" or "synthesis methods for chlorosulfonyl benzoic acids," reflecting its relevance in modern chemistry. The compound’s reactivity and stability under varying conditions are also hot topics, particularly in forums discussing green chemistry and sustainable synthesis.

One of the standout features of 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid is its role in peptide coupling and heterocyclic chemistry. Its chlorosulfonyl group acts as a versatile handle for introducing sulfur-containing moieties, a strategy increasingly employed in the design of bioactive molecules. This aligns with the growing trend of "structure-activity relationship (SAR) studies" and "fragment-based drug design," where precise functionalization is paramount.

From an industrial perspective, the compound’s scalable synthesis and cost-effectiveness are frequently debated. Manufacturers often optimize routes to minimize byproduct formation, addressing concerns about process efficiency and environmental impact. Searches like "57479-73-9 batch production" or "chlorosulfonation safety protocols" underscore the practical challenges and solutions associated with its large-scale use.

In summary, 4-Chloro-5-(chlorosulfonyl)-2-methoxybenzoic acid (CAS No. 57479-73-9) remains a cornerstone in synthetic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures continued relevance in fields ranging from medicinal chemistry to material science, making it a compound worthy of in-depth exploration.

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